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Compound of Interest

Compound Name: FFN270 hydrochloride

Cat. No.: B11937197

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. FFN270 hydrochloride, a fluorescent tracer for norepinephrine and vesicular
monoamine transporters, requires careful consideration for its disposal to mitigate potential
hazards.[1][2] This guide provides essential, step-by-step information for the safe disposal of
FFN270 hydrochloride, adhering to standard laboratory safety protocols.

Key Data for Disposal Consideration

When preparing for the disposal of any chemical, it is crucial to have key data points on hand.
The following table summarizes important information for FFN270 hydrochloride, which
should be considered in conjunction with your institution's specific waste management policies.
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Property

Valuel/Information

Relevance to Disposal

Chemical Name

FFN270 hydrochloride

Ensures accurate identification

for waste manifest.

CAS Number

2341841-05-0

Unique identifier used in safety
data sheets and by waste

disposal services.[1][2]

Molecular Formula

C11H10FNO3-HCI

Provides insight into the
chemical composition for

hazard assessment.

Physical Form

Solid

The physical state affects
handling and packaging for

disposal.

Solubility

Soluble to 100 mM in DMSO

Information on solubility is
crucial if the chemical needs to

be dissolved for disposal.

Known Hazards

While a specific Safety Data
Sheet (SDS) with
comprehensive hazard
information was not identified,
similar amine hydrochlorides
can be skin and eye irritants.
As a biologically active
compound, it should be
handled with care. The
precautionary statement for a
similar compound suggests it
may cause an allergic skin

reaction.[3]

The potential for skin
sensitization necessitates the
use of personal protective
equipment (PPE) during
handling and disposal.[3]

Storage

Store at -20°C

Indicates that the compound is
stable under these conditions,
but degradation products
under other conditions are

unknown.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.medchemexpress.com/ffn270-hydrochloride.html
https://www.medchemexpress.com/ffn270-hydrochloride.html?locale=ko-KR
https://www.sigmaaldrich.com/CA/fr/sds/sigma/h8502?userType=undefined
https://www.sigmaaldrich.com/CA/fr/sds/sigma/h8502?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Standard Disposal Protocol for FFN270
Hydrochloride

The following protocol outlines the recommended steps for the proper disposal of FFN270
hydrochloride. This procedure is based on general guidelines for laboratory chemical waste
and should be adapted to comply with local and institutional regulations.

Step 1: Personal Protective Equipment (PPE) Before handling FFN270 hydrochloride for
disposal, ensure you are wearing appropriate PPE, including:

o Safety goggles to protect from potential splashes.

o Chemical-resistant gloves (nitrile is a common choice).
o Alab coat to protect skin and clothing.

Step 2: Waste Segregation and Collection

¢ Solid Waste: Collect un-used or contaminated solid FFN270 hydrochloride in a designated,
properly labeled hazardous waste container. This includes any contaminated items such as
weigh boats, pipette tips, and microfuge tubes. The container should be sealable and made
of a material compatible with the chemical.

e Liquid Waste: If FFN270 hydrochloride is in a solution (e.g., dissolved in DMSO), it should
be collected in a designated hazardous liquid waste container. Do not mix with incompatible
waste streams.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "FFN270 hydrochloride." The approximate concentration and solvent (if
applicable) should also be noted.

Step 3: Storage Pending Disposal

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.
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e The SAA should be a secure area, away from general lab traffic, and ideally in a ventilated
space or under a fume hood.

e Ensure secondary containment is used to prevent the spread of material in case of a leak.
Step 4: Arrange for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

» Provide the EHS office with all necessary information about the waste, as detailed on the
hazardous waste label.

» Never dispose of FFN270 hydrochloride down the drain or in the regular trash.[4]

Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of a laboratory chemical such as FFN270 hydrochloride.
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Caption: Workflow for the safe disposal of FFN270 hydrochloride.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b11937197?utm_src=pdf-body-img
https://www.benchchem.com/product/b11937197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
FFN270 hydrochloride, protecting both themselves and the environment. Always consult your
institution's specific guidelines and the manufacturer's Safety Data Sheet for the most accurate
and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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